N-(3,4-dimethoxybenzyl)methanesulfonamide

• Molecular Formula: C10H15NO4S
• Molecular Weight: 245.30 g/mol
• IUPAC Name: N-[(3,4-dimethoxyphenyl)methyl]methanesulfonamide
• InChI: InChI=1S/C10H15NO4S/c1-14-9-5-4-8(6-10(9)15-2)7-11-16(3,12)13/h4-6,11H,7H2,1-3H3
• InChI Key: WQHFBZWKJNZEGI-UHFFFAOYSA-N
• Canonical SMILES: COC1=C(C=C(C=C1)CNS(=O)(=O)C)OC

Description

N-(3,4-dimethoxybenzyl)methanesulfonamide is a useful research compound. Its molecular formula is C10H15NO4S and its molecular weight is 245.30 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

1-(Aminomethyl)-3,4-dimethoxybenzene (18 ml., 120 mmole, 2 eq.) was added to a solution of methanesulfonyl chloride (4.64 ml., 60 mmole, 1 eq.) in dichloromethane (30 ml., 2.0M) at 0°. Additional dichloromethane (90 ml., final concentration of 0.5M) was then added. The reaction was allowed to warm to room temperature and stirred 2 days. The solid which had precipitated was filtered off and washed with additional dichloromethane. The filtrate was washed with 0.5N HCl (2×200 ml.) and water (200 ml.), dried (MgSO4), filtered, and concentrated to give 13.93 g. of yellow solid. This material was recrystallized from ethyl acetate:hexane (1:1, 75 ml.). The crystalline product was washed with ethyl acetate:hexane (1:1) and ether and dried to give 12.41 g. of N-[(3,4-dimethoxy)methyl]methanesulfonamide; m.p. 78°-81°.